Cas no 887404-02-6 (5,6-difluoropyrazine-2,3-dicarbonitrile)

• Product Name: 5,6-difluoropyrazine-2,3-dicarbonitrile
• CAS No: 887404-02-6
• MF: C₆F₂N₄
• MW: 166.08780670166
• MDL: MFCD31697631
• CID: 4658687
• Update Time: 2025-06-12

5,6-difluoropyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoropyrazine-2,3-dicarbonitrile

• MDL： MFCD31697631
• Inchi： 1S/C6F2N4/c7-5-6(8)12-4(2-10)3(1-9)11-5
• InChI Key： CNVVKAQWSLHELD-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(F)=C(F)N=C1C#N

Additional information on 5,6-difluoropyrazine-2,3-dicarbonitrile

Introduction to 5,6-difluoropyrazine-2,3-dicarbonitrile (CAS No. 887404-02-6)

5,6-difluoropyrazine-2,3-dicarbonitrile, identified by its Chemical Abstracts Service (CAS) number 887404-02-6, is a fluorinated pyrazine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features two cyano groups at the 2 and 3 positions of the pyrazine ring, flanked by two fluorine atoms at the 5 and 6 positions. Its unique structural configuration makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The significance of 5,6-difluoropyrazine-2,3-dicarbonitrile lies in its potential applications across multiple domains. In pharmaceutical research, this compound serves as a key building block for synthesizing biologically active molecules. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of drug candidates, which are critical factors in drug design. Additionally, the cyano groups introduce reactive sites that can be further functionalized to create more complex structures.

In recent years, there has been a surge in the exploration of fluorinated pyrazines due to their broad spectrum of biological activities. For instance, studies have demonstrated that fluorinated pyrazines exhibit antimicrobial, antiviral, and anticancer properties. The electron-withdrawing nature of the cyano groups and the electron-donating effect of the fluorine atoms contribute to the compound's pharmacological potential. Researchers have leveraged these properties to develop new therapeutic agents targeting various diseases.

The synthesis of 5,6-difluoropyrazine-2,3-dicarbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorine atoms efficiently. These methods not only enhance the efficiency of synthesis but also minimize unwanted byproducts.

One notable application of 5,6-difluoropyrazine-2,3-dicarbonitrile is in the development of agrochemicals. Fluorinated heterocycles are known for their enhanced pesticidal and herbicidal activities. The compound's structural features make it an excellent candidate for designing next-generation crop protection agents that are more effective and environmentally friendly. Current research is focused on identifying derivatives of this compound that exhibit improved bioactivity while maintaining low toxicity.

The role of computational chemistry in studying 5,6-difluoropyrazine-2,3-dicarbonitrile cannot be overstated. Molecular modeling techniques have been instrumental in understanding its interactions with biological targets. By simulating how this compound binds to enzymes and receptors, researchers can predict its pharmacological effects with greater accuracy. This approach has accelerated the discovery process and reduced the reliance on empirical testing alone.

In conclusion, 5,6-difluoropyrazine-2,3-dicarbonitrile (CAS No. 887404-02-6) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new derivatives and applications, this compound is poised to play a significant role in future drug development efforts.